3-Bromo-4-fluorobenzyl bromide
Cat. No. B1338112
Key on ui cas rn:
78239-71-1
M. Wt: 267.92 g/mol
InChI Key: ZRWSODQPUJMFRV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:11][B:12]([Br:13])[Br:14].[Br:1][c:2]1[cH:3][c:4]([CH2:9][OH:10])[cH:5][cH:6][c:7]1[F:8].[Cl:15][CH2:16][Cl:17]>>[Br:1][c:2]1[cH:3][c:4]([CH2:9][Br:11])[cH:5][cH:6][c:7]1[F:8]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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BrB(Br)Br
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OCc1ccc(F)c(Br)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Fc1ccc(CBr)cc1Br
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
